Cas no 89966-38-1 (2-Butenedioic acid, 2-methyl-, 1-ethyl ester, (E)-)

• Product Name: 2-Butenedioic acid, 2-methyl-, 1-ethyl ester, (E)-
• CAS No: 89966-38-1
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• MDL: MFCD22195196
• CID: 584634
• PubChem ID: 15548287
• Update Time: 2025-04-19

2-Butenedioic acid, 2-methyl-, 1-ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2-methyl-, 1-ethyl ester, (E)-
• 4-ethoxy-3-methyl-4-oxobut-2-enoate
• (E)-4-ethoxy-3-methyl-4-oxobut-2-enoic acid
• 89966-38-1
• SCHEMBL7772643
• SCHEMBL554289

• MDL： MFCD22195196
• Inchi： 1S/C7H10O4/c1-3-11-7(10)5(2)4-6(8)9/h4H,3H2,1-2H3,(H,8,9)/b5-4+
• InChI Key： HWQBUJSWKVPMFY-SNAWJCMRSA-N
• SMILES： O(C(/C(=C/C(=O)O)/C)=O)CC

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters